Cas no 2035022-27-4 ((2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(2-methylphenyl)prop-2-enamide)

• Product Name: (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(2-methylphenyl)prop-2-enamide
• CAS No: 2035022-27-4
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 6461094
• PubChem ID: 121137499
• Update Time: 2025-05-20

(2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(2-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(2-methylphenyl)prop-2-enamide
• N-((4,6-Dimethoxy-1,3,5-triazin-2-yl)methyl)-3-(o-tolyl)acrylamide
• F6438-3068
• 2035022-27-4
• (E)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3-(2-methylphenyl)prop-2-enamide
• AKOS032456735
• (2E)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3-(2-methylphenyl)prop-2-enamide
• (E)-N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-3-(o-tolyl)acrylamide

• Inchi： 1S/C16H18N4O3/c1-11-6-4-5-7-12(11)8-9-14(21)17-10-13-18-15(22-2)20-16(19-13)23-3/h4-9H,10H2,1-3H3,(H,17,21)/b9-8+
• InChI Key： FVGGMILDTMBUKN-CMDGGOBGSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1C)NCC1N=C(N=C(N=1)OC)OC

Computed Properties

• Exact Mass: 314.13789045g/mol
• Monoisotopic Mass: 314.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.2Ų

Additional information on (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(2-methylphenyl)prop-2-enamide

Research Brief on (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(2-methylphenyl)prop-2-enamide (CAS: 2035022-27-4)

In recent years, the compound (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(2-methylphenyl)prop-2-enamide (CAS: 2035022-27-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(2-methylphenyl)prop-2-enamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, making it more feasible for large-scale production. The compound's structure, which includes a triazine core and a prop-2-enamide moiety, is believed to contribute to its biological activity, particularly in modulating specific enzymatic pathways.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target certain kinases involved in inflammatory and oncogenic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its efficacy in inhibiting aberrant kinase activity in cancer cell lines, suggesting a possible role in targeted cancer therapy. Further investigations are underway to elucidate its precise mechanism of action and to identify any off-target effects.

In addition to its kinase inhibitory properties, (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(2-methylphenyl)prop-2-enamide has also been explored for its anti-inflammatory effects. A recent study in the European Journal of Pharmacology (2024) reported that the compound significantly reduced pro-inflammatory cytokine production in murine models of rheumatoid arthritis. These findings underscore its potential as a dual-action therapeutic agent, capable of addressing both inflammatory and proliferative diseases.

Despite these promising results, challenges remain in the development of this compound for clinical use. Pharmacokinetic studies have indicated that the molecule has moderate bioavailability, necessitating further formulation optimization to enhance its therapeutic window. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, (2E)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3-(2-methylphenyl)prop-2-enamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and multifaceted biological activities position it as a promising candidate for the treatment of various diseases, including cancer and inflammatory disorders. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and bringing it closer to clinical application.